Cas no 2411289-50-2 (N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide)

• Product Name: N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide
• CAS No: 2411289-50-2
• MF: C₁₄H₁₄N₄O
• MW: 254.287162303925
• CID: 5355231
• PubChem ID: 146097778
• Update Time: 2025-07-16

N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide Chemical and Physical Properties

Names and Identifiers

• Z3952173558
• N-[2-Phenyl-2-(1H-1,2,4-triazol-5-yl)ethyl]but-2-ynamide
• N-[2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethyl]but-2-ynamide
• N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide

• Inchi： 1S/C14H14N4O/c1-2-6-13(19)15-9-12(14-16-10-17-18-14)11-7-4-3-5-8-11/h3-5,7-8,10,12H,9H2,1H3,(H,15,19)(H,16,17,18)
• InChI Key： YBMYRNIKXKOKBD-UHFFFAOYSA-N
• SMILES： O=C(C#CC)NCC(C1=NC=NN1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 364
• XLogP3: 2
• Topological Polar Surface Area: 70.7

Additional information on N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide

Comprehensive Overview of N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide (CAS No. 2411289-50-2)

The compound N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide (CAS No. 2411289-50-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its distinctive combination of a phenyl ring, a 1,2,4-triazole moiety, and an ynamide functional group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a scaffold for designing novel therapeutics, especially in areas such as oncology, neurology, and infectious diseases.

One of the key features of N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide is its versatile chemical structure, which allows for modifications to enhance bioavailability and target specificity. The presence of the 1,2,4-triazole ring is particularly noteworthy, as this heterocycle is known for its broad-spectrum biological activity, including antimicrobial, antifungal, and anti-inflammatory properties. Coupled with the ynamide group, which is increasingly recognized for its role in click chemistry and bioconjugation, this compound offers a unique platform for innovative research.

In recent years, the scientific community has shown growing interest in CAS No. 2411289-50-2 due to its potential applications in addressing some of the most pressing healthcare challenges. For instance, the rise of antibiotic-resistant pathogens has spurred the search for new antimicrobial agents, and compounds like N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide are being investigated for their efficacy against resistant strains. Additionally, its structural motifs align with current trends in personalized medicine, where tailored therapies are designed to target specific molecular pathways.

From a synthetic chemistry perspective, the preparation of N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. The compound's ynamide functionality, in particular, poses interesting challenges and opportunities for chemists, as it can participate in a variety of coupling reactions, making it a valuable building block for more complex architectures. This aspect is especially relevant in the context of fragment-based drug design, where small molecules are used to construct larger, more potent inhibitors.

The pharmacological profile of CAS No. 2411289-50-2 is another area of active investigation. Preliminary studies suggest that it may interact with enzymes and receptors involved in critical cellular processes, such as signal transduction and apoptosis. These findings have sparked interest in its potential as a lead compound for developing treatments for conditions like cancer and neurodegenerative diseases. Moreover, its relatively low toxicity profile, as observed in early-stage assays, makes it an attractive candidate for further preclinical evaluation.

In the context of current scientific trends, N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide aligns with the growing emphasis on sustainable and green chemistry. Researchers are exploring eco-friendly synthetic routes to produce this compound, minimizing waste and reducing the use of hazardous reagents. This approach not only addresses environmental concerns but also enhances the scalability of production, which is crucial for transitioning from lab-scale synthesis to industrial applications.

Another noteworthy aspect of CAS No. 2411289-50-2 is its potential role in the development of diagnostic tools. The 1,2,4-triazole and ynamide moieties can be functionalized to create probes for imaging and detecting disease biomarkers. This application is particularly relevant in the era of precision medicine, where early and accurate diagnosis is paramount. By leveraging the unique properties of this compound, scientists aim to create next-generation diagnostic agents that offer higher sensitivity and specificity.

As the demand for innovative therapeutic and diagnostic solutions continues to rise, N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide stands out as a compound with immense potential. Its multifaceted chemical structure, combined with its promising biological activity, positions it as a valuable asset in the toolkit of modern researchers. Future studies will likely focus on optimizing its properties, elucidating its mechanism of action, and exploring its applications in diverse fields, from medicine to materials science.

In summary, N-2-phenyl-2-(4H-1,2,4-triazol-3-yl)ethylbut-2-ynamide (CAS No. 2411289-50-2) represents a fascinating intersection of chemistry and biology. Its unique features and broad applicability make it a subject of ongoing research and development. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most challenging issues in healthcare and beyond.